1-(4-Phenylazophenyl)hydrazine-2-sulfonic acid
Overview
Description
1-(4-Phenylazophenyl)hydrazine-2-sulfonic acid, commonly known as PAPHS, is a compound that has been extensively studied in scientific research due to its unique properties and potential applications. PAPHS is a yellow to orange powder that is soluble in water and has a molecular weight of 342.36 g/mol.
Mechanism of Action
The mechanism of action of PAPHS is not fully understood. However, studies have shown that PAPHS can bind to heavy metals and form a complex that can be detected using spectrophotometry. PAPHS has also been shown to induce apoptosis in cancer cells, although the exact mechanism of this action is not yet known.
Biochemical and Physiological Effects
PAPHS has been shown to have a range of biochemical and physiological effects. Studies have shown that PAPHS can bind to heavy metals and form a complex that can be detected using spectrophotometry. PAPHS has also been shown to induce apoptosis in cancer cells. Additionally, PAPHS has been shown to have antioxidant properties and can scavenge free radicals.
Advantages and Limitations for Lab Experiments
One of the primary advantages of PAPHS is its ability to detect and quantify heavy metals. PAPHS is a relatively simple and inexpensive method for detecting heavy metals in a laboratory setting. However, PAPHS has some limitations. PAPHS can only detect heavy metals that form colored complexes, which limits its applicability to certain heavy metals. Additionally, PAPHS has not yet been extensively studied for its potential use in the treatment of cancer, and more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on PAPHS. One potential direction is the further study of PAPHS for its potential use in the treatment of cancer. More research is needed to fully understand the mechanism of action of PAPHS and to determine its potential efficacy and side effects. Another potential direction is the development of new methods for detecting heavy metals using PAPHS. Researchers could also investigate the potential use of PAPHS in other scientific research fields, such as environmental science and toxicology.
Conclusion
In conclusion, PAPHS is a compound that has been extensively studied for its potential applications in various scientific research fields. PAPHS can be synthesized through a relatively simple process and has been shown to have the ability to detect and quantify heavy metals and induce apoptosis in cancer cells. However, more research is needed to fully understand the mechanism of action of PAPHS and to determine its potential efficacy and side effects. There are also several future directions for research on PAPHS, including the further study of its potential use in the treatment of cancer and the development of new methods for detecting heavy metals using PAPHS.
Scientific Research Applications
PAPHS has been studied extensively for its potential applications in various scientific research fields. One of the primary applications of PAPHS is in the detection and quantification of heavy metals such as lead and cadmium. PAPHS can bind to heavy metals and form a colored complex, which can be detected using spectrophotometry. PAPHS has also been studied for its potential use in the treatment of cancer. Studies have shown that PAPHS can induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
(4-phenyldiazenylanilino)sulfamic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O3S/c17-20(18,19)16-15-12-8-6-11(7-9-12)14-13-10-4-2-1-3-5-10/h1-9,15-16H,(H,17,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZKDKKHSIYNFRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NNS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80292547 |
Source
|
| Record name | 2-{4-[(E)-Phenyldiazenyl]phenyl}hydrazine-1-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80292547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Phenylazophenyl)hydrazine-2-sulfonic acid | |
CAS RN |
6004-88-2 |
Source
|
| Record name | 6004-88-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=83592 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-{4-[(E)-Phenyldiazenyl]phenyl}hydrazine-1-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80292547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(PHENYLAZO)PHENYLHYDRAZINOSULFONIC ACID | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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